4-[1-(5,6-dimethylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine

• IUPAC Name: [1-(5,6-dimethylpyrimidin-4-yl)piperidin-3-yl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C16H24N4OS/c1-12-13(2)17-11-18-15(12)20-5-3-4-14(10-20)16(21)19-6-8-22-9-7-19/h11,14H,3-10H2,1-2H3
• InChI Key: GVCOQNUCTHNWNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1N2CCCC(C2)C(=O)N3CCSCC3)C
• Molecular Formula: C16H24N4OS
• Molecular Weight: 320.5 g/mol
• CAS No.: 2640889-06-9

Description

4-[1-(5,6-Dimethylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine is a heterocyclic compound featuring a thiomorpholine core linked to a piperidine-carbonylic moiety substituted with a 5,6-dimethylpyrimidin-4-yl group. The compound’s design suggests applications in medicinal chemistry, particularly in targeting enzymes or receptors where pyrimidine derivatives are known to interact, such as kinase inhibitors or neurotransmitter modulators .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogs and Their Properties

Below is a comparative analysis of 4-[1-(5,6-dimethylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine with analogs identified in the literature (Table 1):

Table 1: Structural and Spectroscopic Comparison

Compound Name	Core Structure	Substituents	Key Data
4-[1-(5,6-Dimethylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine	Thiomorpholine + piperidine-carbonyl	5,6-dimethylpyrimidin-4-yl	No direct spectroscopic data available in provided sources.
4-[1-(6-Nitro-3-pyridyl)-4-piperidyl]thiomorpholine (EP 3 858 835 A1)	Thiomorpholine + piperidine	6-nitro-3-pyridyl	$ ^1H $ NMR (DMSO-$ d_6 $): δ 1.40–1.52 (m, 2H), 1.71 (m, 2H), 2.49–2.75 (m, 9H), 4.09 (d, $ J = 13.18 \, \text{Hz} $, 2H), 7.42–8.20 (aromatic protons) .
5-(4-Thiomorpholino-1-piperidyl)pyridin-2-amine (EP 3 858 835 A1)	Thiomorpholine + piperidine	Pyridin-2-amine	Synthetic intermediate; nitro group reduced to amine for further functionalization .
4-{1-[1-(Pyridin-2-yl)piperidine-3-carbonyl]piperidin-4-yl}thiomorpholine (Chembase)	Thiomorpholine + dual piperidine-carbonyl	Pyridin-2-yl	Structural isomerism due to dual piperidine linkage; potential for enhanced conformational rigidity .

Structural and Functional Differences

Nitro groups are electron-withdrawing and may increase reactivity but reduce bioavailability . The pyridin-2-amine analog (EP 3 858 835 A1) lacks the pyrimidine ring but retains hydrogen-bonding capability via the amine group, suggesting divergent biological targets (e.g., adenosine receptors vs. kinases).

Impact of Linker Flexibility :

• The dual piperidine-carbonyl linkage in 4-{1-[1-(pyridin-2-yl)piperidine-3-carbonyl]piperidin-4-yl}thiomorpholine introduces additional rotational constraints compared to the single piperidine-carbonyl bridge in the target compound. This could influence binding kinetics in enzyme-active sites .

Spectroscopic Signatures :

• The $ ^1H $ NMR data for 4-[1-(6-nitro-3-pyridyl)-4-piperidyl]thiomorpholine (δ 2.49–2.75 ppm for piperidine protons) aligns with typical piperidine-thiomorpholine systems, but the absence of pyrimidine-related shifts in the target compound complicates direct comparison .

Research Implications and Gaps

• Data Limitations : The absence of experimental data (e.g., IC$_{50}$, solubility) for the target compound necessitates further studies to validate its pharmacokinetic and pharmacodynamic profile.